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Compound of Interest

Compound Name: 6-Nitroquinazoline

Cat. No.: B1619102

A Technical Guide to 6-Nitroquinazoline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 6-nitroquinazoline, a key
heterocyclic compound utilized in medicinal chemistry and drug development. It covers its
chemical identity, physicochemical properties, synthesis protocols, and significant applications,
with a focus on its role as a crucial intermediate in the creation of targeted therapeutics.

Nomenclature and Chemical Identity

6-Nitroquinazoline is a derivative of quinazoline, which is a bicyclic aromatic compound
composed of a benzene ring fused to a pyrimidine ring. The "6-nitro" designation indicates the
presence of a nitro group (-NO2) at the sixth position of the quinazoline core.
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Identifier Value Source
CAS Number 7556-95-8 [1112][3]
IUPAC Name 6-nitroquinazoline [2]
Molecular Formula CsHsN3O:2 [1112][3]
Molecular Weight 175.14 g/mol [1][2]

Canonical SMILES
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Synonyms Quinazoline, 6-nitro- [11[2]

Physicochemical Properties

The physicochemical properties of 6-nitroquinazoline are essential for its handling, reaction

optimization, and formulation. The following table summarizes key quantitative data.

Property

Value

Source

Melting Point

174.5-175 °C

[1]3]

Boiling Point (Predicted)

346.2+15.0 °C

[1]3]

Density (Predicted)

1.437 + 0.06 g/cm?3

[1]3]

pKa (Predicted) 4.04 £0.26 [1][3]
LogP (XLogP3) 0.8 [11[2]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)c;untg p N ]
Rotatable Bond Count 0 [1]
Polar Surface Area (PSA) 71.60 A2 [1][2]
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Synthesis and Experimental Protocols

The primary method for synthesizing 6-nitroquinazoline is through the electrophilic nitration of
the parent quinazoline molecule. The quinazoline ring system's reactivity order favors
substitution at positions 8 and 6.[4]

Experimental Protocol: Nitration of Quinazoline

This protocol describes a common method for the synthesis of 6-nitroquinazoline.[4]

Materials:

Quinazoline

Fuming Nitric Acid (HNO3)

Concentrated Sulfuric Acid (H2SOa)

e Ice

Water

Standard laboratory glassware

Procedure:

In a flask kept in an ice bath, slowly add a solution of quinazoline in concentrated sulfuric
acid to fuming nitric acid.

¢ Maintain the temperature of the reaction mixture while stirring, following established
laboratory safety procedures for nitration reactions.

o After the reaction is complete, carefully pour the mixture onto crushed ice.
o The precipitate, 6-nitroquinazoline, is collected by filtration.

e Wash the collected solid thoroughly with water to remove residual acid.
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e The crude product can be purified by recrystallization from an appropriate solvent (e.g.,
ethanol).

o Characterize the final product using analytical techniques such as NMR spectroscopy, mass
spectrometry, and melting point determination to confirm its identity and purity.

Arelated and widely used intermediate is 6-nitroquinazolin-4(3H)-one. Its synthesis is often a
precursor step in more complex molecular constructions.

Experimental Protocol: Synthesis of 6-Nitroquinazolin-
4(3H)-one

This protocol is adapted from procedures for synthesizing the 4-oxo derivative from 2-amino-5-
nitrobenzoic acid.[5][6]

Materials:

e 2-Amino-5-nitrobenzoic acid
e Formamide

 Ice water

Procedure:

Add 2-amino-5-nitrobenzoic acid to formamide and stir until fully dissolved.

e Heat the reaction mixture to approximately 170°C and maintain this temperature for several
hours (e.g., 4 hours).[5]

e Cool the mixture to about 100°C and then slowly add ice water while continuing to stir.[5]

» Continue stirring for approximately 1 hour as the product precipitates.[5]

o Collect the solid product by filtration under reduced pressure.[5]

o Wash the solid extensively with water to remove impurities.[5]
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» Dry the final product, 6-nitroquinazolin-4(3H)-one (also named 4-hydroxy-6-
nitroquinazoline), under vacuum. A yield of around 90% can be expected.[5]

Visualization of Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 6-nitroquinazoline

and its conversion into a functionalized derivative.
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General synthesis and functionalization workflow.
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Applications in Research and Drug Development

6-Nitroquinazoline is a valuable building block in medicinal chemistry, primarily serving as an
intermediate for synthesizing more complex, biologically active molecules.[7] Its derivatives
have shown a wide range of therapeutic potential.[7][8]

Anticancer Agents (EGFR Inhibitors): The 6-nitroquinazoline scaffold is a core component
in the design of Epidermal Growth Factor Receptor (EGFR) inhibitors.[9][10] The nitro group
can be reduced to an amine, which then serves as an attachment point for various side
chains designed to bind to the ATP-binding pocket of the EGFR kinase domain, inhibiting its
activity and blocking cancer cell proliferation.[9][11][12]

Antimalarial Agents: Early research identified 6-nitroquinazoline as a precursor for
developing antimalarial compounds.[3][13] The quinazoline nucleus is a known
pharmacophore in antimalarial drug design.

Antichagasic Agents: Recent studies have explored derivatives of 6-nitroquinazoline,
specifically 6-nitroquinazoline-2,4-diamine, as potential agents against Trypanosoma cruzi,
the parasite that causes Chagas disease.[14][15]

Enzyme Substrate: 6-Nitroquinazoline is recognized as a substrate for human liver
aldehyde oxidase, making it useful in metabolic studies and for probing enzyme activity.[3]

Logical Pathway: EGFR Inhibition

The diagram below illustrates the logical relationship of using 6-nitroquinazoline as a starting
point to develop a targeted EGFR inhibitor for anticancer therapy.
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Conceptual pathway from scaffold to biological effect.
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Conclusion

6-Nitroquinazoline is a foundational molecule in the field of medicinal chemistry. Its
straightforward synthesis and versatile chemical nature, particularly the reactivity of the nitro
group and the quinazoline core, make it an indispensable intermediate. Its primary importance
lies in its role as a scaffold for the development of targeted therapies, most notably EGFR
inhibitors for cancer treatment, as well as for investigational drugs targeting infectious diseases.
The data and protocols summarized herein provide a technical basis for researchers and drug
development professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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